5-Chloro-2-(2-trifluoromethyl-phenyl)-pentanoic acid chloride

• Molecular Formula: C12H11Cl2F3O
• Molecular Weight: 299.11 g/mol
• IUPAC Name: 5-chloro-2-[2-(trifluoromethyl)phenyl]pentanoyl chloride
• InChI: InChI=1S/C12H11Cl2F3O/c13-7-3-5-9(11(14)18)8-4-1-2-6-10(8)12(15,16)17/h1-2,4,6,9H,3,5,7H2
• InChI Key: ZGLDLACZJOOPBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(CCCCl)C(=O)Cl)C(F)(F)F

Description

5-Chloro-2-(2-trifluoromethyl-phenyl)-pentanoic acid chloride is a useful research compound. Its molecular formula is C12H11Cl2F3O and its molecular weight is 299.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Chloro-2-(2-trifluoromethylphenyl)valeric acid obtained in Preparation Example 2-3 (500 mg) was dissolved in tetrahydrofuran (9 mL). Dimethylformamide (0.1 ml) and oxalyl chloride (184 μL) were added at 0° C. and the reaction was initiated at room temperature. After 1.5 hours, concentration under reduced pressure gave an oil (532 mg), which was used directly for the next reaction as a crude product.